Cas no 2178772-62-6 (5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine)

• Product Name: 5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine
• CAS No: 2178772-62-6
• MF: C₁₅H₁₃F₃N₂OS
• MW: 326.336732625961
• CID: 5336784
• Update Time: 2025-05-20

5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (3-(thiophen-3-yl)pyrrolidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
• (3-thiophen-3-ylpyrrolidin-1-yl)-[6-(trifluoromethyl)pyridin-3-yl]methanone
• 5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine

• Inchi： 1S/C15H13F3N2OS/c16-15(17,18)13-2-1-10(7-19-13)14(21)20-5-3-11(8-20)12-4-6-22-9-12/h1-2,4,6-7,9,11H,3,5,8H2
• InChI Key： UKPQQVVDCCPNTF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CN(C(C2C=NC(C(F)(F)F)=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 418
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4

Additional information on 5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine

5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine (CAS No. 2178772-62-6): A Comprehensive Overview

The compound 5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine (CAS No. 2178772-62-6) is a specialized chemical entity that has garnered significant interest in pharmaceutical and materials science research. This molecule features a unique structural combination of a thiophene ring, a pyrrolidine moiety, and a trifluoromethylpyridine group, making it a versatile candidate for various applications. Its molecular formula and intricate architecture contribute to its potential in drug discovery and advanced material development.

One of the most notable aspects of 5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine is its role as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its utility in designing molecules with potential therapeutic effects, particularly in targeting neurological disorders and inflammatory conditions. The presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, which are critical factors in drug development.

In recent years, the demand for fluorinated compounds like 5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine has surged due to their unique physicochemical properties. Fluorination is a hot topic in medicinal chemistry, as it often improves a molecule's lipophilicity, binding affinity, and resistance to enzymatic degradation. This compound's thiophene-pyrrolidine scaffold further adds to its appeal, as such heterocyclic systems are frequently found in FDA-approved drugs.

The synthesis of CAS No. 2178772-62-6 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, confirming its structural integrity and suitability for further applications.

Beyond pharmaceuticals, 5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine has potential uses in material science. Its conjugated system and electron-withdrawing trifluoromethyl group make it a candidate for developing organic semiconductors and light-emitting materials. Researchers are investigating its incorporation into polymers and small-molecule devices to enhance performance in electronic applications.

The market for specialty chemicals like CAS No. 2178772-62-6 is expanding, driven by increasing R&D investments in pharmaceuticals and advanced materials. Companies specializing in custom synthesis and contract research are actively offering this compound to support innovation across industries. Its versatility and potential for customization make it a valuable asset in the toolkit of synthetic chemists.

Safety and handling of 5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for detailed guidelines on handling and disposal.

In conclusion, 5-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]-2-(trifluoromethyl)pyridine (CAS No. 2178772-62-6) represents a fascinating intersection of chemistry and innovation. Its structural features and functional groups open doors to diverse applications, from drug discovery to advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future technologies and therapies.